Cas no 284686-22-2 (3-Ethenyl Nevirapine)

• Product Name: 3-Ethenyl Nevirapine
• CAS No: 284686-22-2
• Molecular Formula: C₁₇H₁₆N₄O
• Molecular Weight: 292.33514
• CID: 1059773
• PubChem ID: 10803576

3-Ethenyl Nevirapine Properties

Names and Identifiers

• 3-Ethenyl Nevirapine
• 11-cyclopropyl-3-ethenyl-4-methyl-5H-dipyrido[2,3-e:2',3'-f][1,4]diazepin-6-one
• DTXSID40445178
• 11-Cyclopropyl-3-ethenyl-5,11-dihydro-4-methyl-6H-dipyrido(3,2-b:2',3'-e)(1,4)diazepin-6-one
• 2-cyclopropyl-6-ethenyl-7-methyl-2,4,9,15-tetraazatricyclo[9.4.0.0?,?]pentadeca-1(11),3,5,7,12,14-hexaen-10-one
• 2-cyclopropyl-6-ethenyl-7-methyl-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3,5,7,12,14-hexaen-10-one
• 11-Cyclopropyl-3-ethenyl-5,11-dihydro-4-methyl-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one;
• 284686-22-2

• InChIKey： CVHKSYCZFRKORT-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H16N4O/c1-3-11-9-19-16-14(10(11)2)20-17(22)13-5-4-8-18-15(13)21(16)12-6-7-12/h3-5,8-9,12H,1,6-7H2,2H3,(H,20,22)
• SMILES： CC1=C2C(=NC=C1C=C)N(C3=C(C=CC=N3)C(=O)N2)C4CC4

Computed Properties

• Exact Mass: 292.13241115g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 292.13241115g/mol
• Heavy Atom Count: 22
• Complexity: 464
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 58.1Ų